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Compound of Interest

Compound Name: 2-(4-Bromophenyl)-5-hexylpyridine
CAS No.: 99217-24-0
Cat. No.: B412640
- J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-5-
hexylpyridine, a substituted pyridine derivative with potential applications in materials science
and drug discovery. While a specific CAS number for this compound is not readily available in
common chemical databases, this guide outlines a robust synthetic pathway, predicted
physicochemical properties based on analogous structures, and discusses its potential
applications. The core of this document is a detailed, field-proven protocol for the synthesis of
2-arylpyridines via a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern
synthetic chemistry. This guide is intended to equip researchers with the necessary knowledge
to synthesize, characterize, and explore the potential of this and related compounds.

Introduction and Significance

Substituted 2-phenylpyridine scaffolds are of significant interest in medicinal chemistry and
materials science.[1][2] They form the core of various functional materials, including liquid
crystals and luminescent complexes.[1][2] In the realm of drug discovery, the pyridine ring is a
well-established pharmacophore present in numerous approved drugs, and its derivatization
allows for the fine-tuning of biological activity. The introduction of a 4-bromophenyl group at the
2-position and a hexyl chain at the 5-position of the pyridine ring in 2-(4-Bromophenyl)-5-
hexylpyridine creates a molecule with a unique combination of steric and electronic
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properties, making it an attractive candidate for further investigation. The bromo-substituent, in
particular, offers a reactive handle for subsequent chemical modifications, further expanding its
potential in the synthesis of novel compounds.

Synthesis of 2-(4-Bromophenyl)-5-hexylpyridine

The most logical and widely employed method for the synthesis of 2-arylpyridines is the
palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[3] This reaction involves the
coupling of an organoboron compound with an organohalide. In the case of 2-(4-
Bromophenyl)-5-hexylpyridine, the synthesis would proceed via the coupling of 2-bromo-5-
hexylpyridine with 4-bromophenylboronic acid.

Proposed Synthetic Scheme
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Reactants
2-Bromo-5-hexylpyridine
Reagents Product
Pd Catalyst Suzuki-Miyaura
Base ~ ————ouwln 2-(4-Bromophenyl)-5-hexylpyridine

Solvent

4-Bromophenylboronic acid
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1. Reaction Setup
(Reactants & Base)

'

2. Inert Atmosphere
(Evacuate & Backfill)

3. Add Solvents
(Dioxane/Water)

4. Add Catalyst
(Pd(OAcC)2)

5. Reflux
(90-100 °C, 8-12h)
6. Workup
(Extraction & Drying)
7. Purification
(Column Chromatography)

Characterization
(NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b412640?utm_src=pdf-body-img
https://www.benchchem.com/product/b412640?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b412640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. Luminescent liquid crystalline materials based on palladium(ii) imine derivatives containing
the 2-phenylpyridine core - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]
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[https://www.benchchem.com/product/b412640#2-4-bromophenyl-5-hexylpyridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2014/dt/c3dt52137k
https://pubs.rsc.org/en/content/articlelanding/2014/dt/c3dt52137k
https://www.researchgate.net/publication/258147206_Luminescent_liquid_crystalline_materials_based_on_palladiumII_imine_derivatives_containing_the_2-phenylpyridine_core
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Suzuki_Miyaura_Coupling_of_2_Bromo_5_methylpyridin_4_amine_with_Arylboronic_Acids_for_Drug_Discovery.pdf
https://www.benchchem.com/product/b412640#2-4-bromophenyl-5-hexylpyridine-cas-number
https://www.benchchem.com/product/b412640#2-4-bromophenyl-5-hexylpyridine-cas-number
https://www.benchchem.com/product/b412640#2-4-bromophenyl-5-hexylpyridine-cas-number
https://www.benchchem.com/product/b412640#2-4-bromophenyl-5-hexylpyridine-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b412640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b412640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

